Cas no 100033-11-2 (1,2,4-Benzotriazine-3-acetic acid, 6-bromo-, ethyl ester)

1,2,4-Benzotriazine-3-acetic acid, 6-bromo-, ethyl ester structure
100033-11-2 structure
Product Name:1,2,4-Benzotriazine-3-acetic acid, 6-bromo-, ethyl ester
CAS No:100033-11-2
MF:C11H10BrN3O2
MW:296.120001316071
CID:1124424
Update Time:2024-07-27

1,2,4-Benzotriazine-3-acetic acid, 6-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazine-3-acetic acid, 6-bromo-, ethyl ester
    • Inchi: 1S/C11H10BrN3O2/c1-2-17-11(16)6-10-13-9-5-7(12)3-4-8(9)14-15-10/h3-5H,2,6H2,1H3
    • InChI Key: RZZWBCVUPGPTSD-UHFFFAOYSA-N
    • SMILES: N1C2=CC=C(Br)C=C2N=C(CC(OCC)=O)N=1

Experimental Properties

  • Density: 1.569±0.06 g/cm3(Predicted)
  • Melting Point: 101-102 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 432.3±51.0 °C(Predicted)
  • pka: -0.87±0.14(Predicted)
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